Cas no 2034238-83-8 (2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034238-83-8
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 5926688
• PubChem ID: 122163047
• Update Time: 2025-06-09

2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• 2034238-83-8
• AKOS032464384
• 2-(thiophen-2-yl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}acetamide
• 2-thiophen-2-yl-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
• F6574-1570
• 2-(thiophen-2-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide

• Inchi： 1S/C15H13N3OS2/c19-14(9-11-3-1-7-20-11)18-10-12-15(17-6-5-16-12)13-4-2-8-21-13/h1-8H,9-10H2,(H,18,19)
• InChI Key： VLKZRSCNEMQSRV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCC1C(C2=CC=CS2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 315.05000439g/mol
• Monoisotopic Mass: 315.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

Introduction to 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034238-83-8)

2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide, with the CAS number 2034238-83-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide is characterized by the presence of a thiophene ring, a pyrazine ring, and an acetamide functional group. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom, which imparts unique electronic and steric properties to the molecule. The pyrazine ring, on the other hand, is a six-membered heterocyclic compound with two nitrogen atoms, contributing to the compound's aromaticity and stability.

The acetamide functional group in 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide plays a crucial role in its biological activity. Acetamides are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors. This property makes 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide a promising candidate for drug development.

Recent studies have shown that 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide exhibits potent anti-inflammatory effects. In vitro experiments using human cell lines have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-(thiophen-2-yl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(thiophen-2-yl)-N-{3-(thiophen-2-y l)pyrazin - 2 - ylmethyl } acet amide has also been investigated for its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This makes 2-(thiophen - 2 - yl ) - N - { 3 - ( thi ophen - 2 - yl ) pyra zine - 2 - ylmeth yl } acetam ide a potential lead compound for the development of new antibiotics.

The anticancer potential of 2 -( thi ophen - 2 - yl ) - N - { 3 - ( thi ophen - 2 - yl ) pyra zine - 2 - ylmeth yl } acetam ide has also been explored in recent research. In vitro studies using cancer cell lines have shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase pathways and the inhibition of cell cycle progression. These findings suggest that 2 -( thi ophen - 2 - yl ) - N - { 3 - ( thi ophen - 2 - yl ) pyra zine - 2 - ylmeth yl } acetam ide may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of 2 -( thi ophen - 2 - yl ) - N - { 3 -( thi ophen - 2 -( yi l ) pyra zine -( yi l ) meth yl } acetam ide have been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, suggesting that it can be effectively absorbed and distributed in the body. However, further studies are needed to fully characterize its metabolism and excretion pathways.

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